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Compound of Interest

Compound Name: Neolitsine

Cat. No.: B130865 Get Quote

This document provides a concise summary of the molecular formula and molecular weight for

the compound Neolitsine, intended for researchers, scientists, and professionals in drug

development.

Core Data
The fundamental physicochemical properties of Neolitsine are detailed below. This information

is critical for experimental design, dosage calculations, and analytical characterization.

Property Value Source

Molecular Formula C₁₉H₁₇NO₄ [1][2]

Molecular Weight 323.34 g/mol [1][2]

Experimental Context and Signaling
While detailed experimental protocols for the determination of these values are not provided in

the search results, the molecular formula is typically determined through methods such as high-

resolution mass spectrometry (HRMS) and elemental analysis. The molecular weight is a

calculated value based on the molecular formula.

Neolitsine's biological activity is an area of active research. To illustrate a hypothetical

experimental workflow for investigating its effects on a signaling pathway, the following diagram
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is provided.

Caption: Hypothetical workflow for studying Neolitsine's effect on protein expression and

kinase activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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